Cas no 1402792-53-3 (2-amino-1-3-(propan-2-yl)phenylethan-1-one)

• Product Name: 2-amino-1-3-(propan-2-yl)phenylethan-1-one
• CAS No: 1402792-53-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5824726
• PubChem ID: 82599529
• Update Time: 2025-06-14

2-amino-1-3-(propan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(propan-2-yl)phenylethan-1-one
• 2-amino-1-[3-(propan-2-yl)phenyl]ethan-1-one
• EN300-1752446
• 1402792-53-3

• Inchi： 1S/C11H15NO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8H,7,12H2,1-2H3
• InChI Key： PFQLSJVMBSEUQV-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-3-(propan-2-yl)phenylethan-1-one

Comprehensive Overview of 2-amino-1-3-(propan-2-yl)phenylethan-1-one (CAS No. 1402792-53-3): Properties, Applications, and Industry Insights

The compound 2-amino-1-3-(propan-2-yl)phenylethan-1-one (CAS No. 1402792-53-3) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique amino ketone structure and isopropyl-substituted phenyl moiety, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₁₅NO, and precise structural features make it valuable for designing drug candidates targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

Recent studies highlight the role of 2-amino-1-3-(propan-2-yl)phenylethan-1-one in developing small-molecule inhibitors, particularly for protein kinases involved in inflammation pathways. Researchers are exploring its potential in neuroprotective agents, responding to growing interest in neurodegenerative disease treatments. The compound’s electron-rich aromatic system also makes it a candidate for organic optoelectronic materials, a hot topic in sustainable energy solutions.

From a synthetic chemistry perspective, the CAS 1402792-53-3 compound offers modularity for structure-activity relationship (SAR) studies. Its propan-2-yl group enhances lipophilicity, improving membrane permeability—a critical factor in blood-brain barrier penetration, frequently searched in drug development forums. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production.

Environmental and regulatory considerations are increasingly shaping compound utilization. 2-amino-1-3-(propan-2-yl)phenylethan-1-one derivatives are being evaluated for green chemistry compatibility, with emphasis on atom economy and biodegradability. This aligns with industry shifts toward sustainable pharmaceutical manufacturing, a dominant theme in 2024’s chemical innovation discussions.

Market analytics reveal rising demand for CAS 1402792-53-3 in contract research organizations (CROs) and academic labs, driven by its utility in high-throughput screening libraries. Patent landscapes show its incorporation in heterocyclic compound designs, particularly for allosteric modulator development—a trending area in GPCR-targeted therapies.

Quality control protocols for this compound emphasize chiral purity due to its stereocenter, addressing pharmaceutical industry needs for enantioselective synthesis. Advanced crystallization techniques ensure batch-to-batch consistency, crucial for preclinical studies reproducibility—a frequent concern raised in research publications.

In material science, the isopropylphenylethanone core demonstrates promising charge transport properties in organic semiconductors, coinciding with searches for flexible electronics components. Computational studies predict its derivatives could enhance OLED efficiency, making it relevant to next-gen display technology debates.

Handling and storage recommendations for 1402792-53-3 follow standard organic compound protocols, with emphasis on moisture-sensitive characteristics. Safety data sheets highlight its stability under inert atmosphere conditions, a common query among industrial users.

Future research directions may explore its metabolite profiling and prodrug conversion kinetics, addressing pharmacokinetic optimization challenges frequently discussed in medicinal chemistry webinars. The compound’s scaffold diversity positions it as a key player in fragment-based drug discovery—a technique gaining traction in AI-assisted molecular design.